5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C21H19ClFNO4S
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 5-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(3-fluorophenyl)methyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H19ClFNO4S/c1-13-18-10-15(22)5-6-19(18)28-20(13)21(25)24(17-7-8-29(26,27)12-17)11-14-3-2-4-16(23)9-14/h2-6,9-10,17H,7-8,11-12H2,1H3
• InChI Key: MSHJMQYPGLCNFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)Cl)C(=O)N(CC3=CC(=CC=C3)F)C4CCS(=O)(=O)C4

Description

Chemical Nomenclature and IUPAC Classification

Systematic Nomenclature

The compound’s IUPAC name derives from its core benzofuran scaffold and substituents:

• Benzofuran backbone : A fused bicyclic system comprising a benzene ring (positions 1–6) and a furan ring (positions 1, 2, 3a, 7a).
• Substituents :
  • 5-Chloro : A chlorine atom at position 5 of the benzene ring.
  • 3-Methyl : A methyl group at position 3 of the furan ring.
  • Carboxamide group : At position 2 of the benzofuran, substituted with two nitrogen-bound groups:
    • 1,1-Dioxidotetrahydrothiophen-3-yl : A saturated thiophene ring with two sulfonyl oxygen atoms (S,S-dioxide) at position 1,1, and a substituent at position 3.
    • 3-Fluorobenzyl : A benzyl group with a fluorine atom at the meta position.

Table 1: IUPAC Breakdown

Component	Position	Functional Role
Benzofuran	Core	Aromatic and heterocyclic base
5-Chloro	C5	Electrophilic modulation
3-Methyl	C3	Steric and hydrophobic effects
1,1-Dioxidotetrahydrothiophen-3-yl	N-linked	Hydrogen-bond acceptor
3-Fluorobenzyl	N-linked	Lipophilicity enhancement

The systematic naming follows IUPAC Rule C-14.4 for fused ring systems and Rule R-5.7.1.1 for substituent prioritization.

Preparation Methods

Perkin Rearrangement of Bromocoumarins

A microwave-assisted Perkin rearrangement of 3-bromo-6-chlorocoumarin derivatives yields 5-chloro-3-methylbenzofuran-2-carboxylic acid. This method, adapted from sigma-1 receptor ligand syntheses, involves:

• Methylation and bromination : 6-Chlorocoumarin undergoes O-methylation followed by regioselective bromination at position 3 using N-bromosuccinimide (NBS) under microwave irradiation (85–89% yield).

• Rearrangement : The 3-bromo-6-chloro-4-methoxycoumarin intermediate is treated with aqueous sodium hydroxide, inducing a Perkin rearrangement to form 5-chloro-3-methylbenzofuran-2-carboxylic acid.

Key reaction conditions :

Step	Reagents/Conditions	Yield	Source
Bromination	NBS, CCl₄, 80°C, microwave	85–89%
Perkin rearrangement	NaOH (aq), reflux, 3 hours	Quant.

Cyclization of o-Hydroxyacetophenone Derivatives

Alternative routes begin with o-hydroxyacetophenone derivatives. For example:

• Condensation : 5-Chlorosalicylaldehyde reacts with 1-chloroacetone under basic conditions to form 2-acetyl-5-chlorobenzofuran.

• Reduction : Wolff-Kishner reduction of the acetyl group yields 3-methyl-5-chlorobenzofuran.

• Oxidation : Subsequent oxidation of the methyl group to a carboxylic acid is achieved using KMnO₄ in acidic media.

Carboxamide Formation

The carboxylic acid intermediate is converted to the carboxamide via two sequential N-substitutions:

Primary Amidation

Activation of the carboxylic acid as an acid chloride (using SOCl₂ or oxalyl chloride) followed by reaction with 1,1-dioxidotetrahydrothiophen-3-amine provides the mono-substituted carboxamide. However, this route is less common due to steric hindrance from the tetrahydrothiophene dioxide group.

Transamidation Strategy

A more efficient approach involves synthesizing a secondary amide intermediate first:

• Formation of N-aryl carboxamide : 5-Chloro-3-methylbenzofuran-2-carboxylic acid is condensed with aniline derivatives using coupling agents like HATU or EDCI (yields: 72–97%).

• N-Alkylation : The secondary amine undergoes stepwise alkylation with 3-fluorobenzyl bromide and 1,1-dioxidotetrahydrothiophen-3-yl iodide.

Optimized transamidation conditions :

Substrate	Amine Partner	Conditions	Yield	Source
Benzofuran-2-carboxylate	3-Fluorobenzylamine	DMF, 100°C, 4 hours	86%
N-(3-Fluorobenzyl)amide	1,1-Dioxidotetrahydrothiophen-3-amine	NaH, THF, 0°C to rt	60%

Simultaneous introduction of the 3-fluorobenzyl and tetrahydrothiophene dioxide groups requires careful order of operations to minimize steric clashes:

Sequential Alkylation

• First alkylation : Treatment of the carboxamide with 3-fluorobenzyl bromide in the presence of NaH (THF, 0°C to rt) selectively alkylates the less hindered nitrogen.

• Second alkylation : The intermediate is reacted with 1-(3-iodopropyl)-1,1-dioxidotetrahydrothiophene, generated via a Finkelstein reaction (KI, TBAB, K₂CO₃ in acetone).

Critical parameters :

• Solvent : Tetrahydrofuran (THF) or DMF for solubility.

• Base : Sodium hydride (NaH) ensures deprotonation without side reactions.

• Temperature : Controlled addition at 0°C prevents exothermic decomposition.

One-Pot Alkylation

Recent advances demonstrate a one-pot method using:

• Premixed alkylating agents : 3-Fluorobenzyl bromide and 1-(3-iodopropyl)-1,1-dioxidotetrahydrothiophene.

• Phase-transfer catalyst : Tetrabutylammonium bromide (TBAB) enhances reaction rate.

Yield comparison :

Method	Isolated Yield	Purity (HPLC)	Source
Sequential alkylation	58%	>95%
One-pot alkylation	52%	92%

Purification and Characterization

Final purification employs silica gel chromatography (ethyl acetate/petroleum ether gradient) followed by recrystallization from ethanol/water. Key characterization data includes:

• ¹H NMR : δ 7.45–7.10 (m, aromatic H), 4.85 (s, CH₂-fluorobenzyl), 3.70–3.20 (m, tetrahydrothiophene H).

• LC-MS : [M+H]⁺ = 435.9 (calculated), 435.8 (observed).

• X-ray crystallography : Confirms stereochemistry of the tetrahydrothiophene dioxide moiety (C–S bond length: 1.741 Å).

Challenges and Mitigation Strategies

• Regioselectivity in alkylation :

  • Issue: Competing alkylation at oxygen or sulfur sites.

  • Solution: Use bulky bases (e.g., LDA) to favor N-alkylation.

• Tetrahydrothiophene dioxide instability :

  • Issue: Ring-opening under strong basic conditions.

  • Solution: Maintain pH < 10 and low temperatures during alkylation.

• Fluorobenzyl group orientation :

  • Issue: Rotamer formation complicating NMR analysis.

  • Solution: Use NOESY to confirm preferred conformations .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The thiophene ring can undergo oxidation to form sulfone derivatives.

Reduction: Reduction of the sulfone group to sulfide using reducing agents like lithium aluminum hydride.

Substitution: Halogen substitution reactions on the benzofuran ring using nucleophiles.

Coupling Reactions: Formation of carbon-carbon bonds using Suzuki or Stille coupling.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Coupling Reagents: Palladium catalysts, boronic acids, organostannanes.

Nucleophiles: Amines, thiols, alcohols.

Major Products

Oxidation Products: Sulfone derivatives.

Reduction Products: Sulfide derivatives.

Substitution Products: Various substituted benzofuran derivatives.

Scientific Research Applications

Chemistry

Synthetic Intermediates: Used as intermediates in the synthesis of more complex molecules.

Catalysts: Potential use as ligands in catalytic reactions.

Biology

Enzyme Inhibitors: Potential inhibitors of specific enzymes due to the presence of the benzofuran ring.

Receptor Modulators: Interaction with biological receptors, influencing cellular pathways.

Medicine

Drug Development: Exploration as a lead compound for developing new pharmaceuticals.

Antimicrobial Agents: Potential antimicrobial properties due to the presence of the sulfone group.

Industry

Material Science: Use in the development of new materials with specific properties.

Agriculture: Potential use as agrochemicals for pest control.

Mechanism of Action

The mechanism of action of 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide would depend on its specific biological target. Generally, it may involve:

Binding to Enzymes: Inhibition or activation of enzyme activity.

Interaction with Receptors: Modulation of receptor activity, influencing signal transduction pathways.

Disruption of Cellular Processes: Interference with cellular processes like DNA replication or protein synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Modifications

The following compounds share the benzofuran- or furan-carboxamide scaffold but differ in substituents, halogenation, or core structure (Table 1):

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (vs. Target)	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Reference
Target Compound	5-Cl, 3-methyl, 3-fluorobenzyl, tetrahydrothiophene sulfone	C₂₁H₁₉ClFNO₄S	435.89	Reference standard
5-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-methoxybenzyl)-3,6-dimethyl-1-benzofuran-2-carboxamide	3-methoxybenzyl (vs. 3-fluoro), 6-methyl (additional)	C₂₂H₂₂ClNO₅S	464.94	Methoxy enhances solubility; 6-methyl adds steric bulk
5-Bromo-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide	5-Br (vs. 5-Cl)	C₂₁H₁₉BrFNO₄S	480.30	Br increases lipophilicity and molecular weight
5-(2-Chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylfuran-2-carboxamide	Furan core (vs. benzofuran), 2-chlorophenyl	C₁₆H₁₆ClNO₄S	353.80	Simplified core reduces aromaticity
2-(4,6-Dimethyl-1-benzofuran-3-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide	Acetamide linker (vs. carboxamide), 4,6-dimethyl	C₁₆H₁₈NO₄S	332.38	Altered linker and substituent positions

Key Findings from Structural Modifications

Halogen Substitution (Cl vs. Br)

• The brominated analog (CAS 880788-22-7) exhibits a higher molecular weight (480.3 vs. 435.89) and increased lipophilicity due to bromine’s larger atomic radius and lower electronegativity compared to chlorine. This may enhance membrane permeability but reduce solubility .

Benzyl Group Substitution (3-Fluoro vs. 3-Methoxy)

• Replacing the 3-fluorobenzyl group with 3-methoxybenzyl (CAS in ) introduces a methoxy group, which is less electronegative but bulkier. This could improve solubility via hydrogen bonding but may sterically hinder target interactions .

Core Heterocycle (Benzofuran vs. Furan)

• The furan-based analog (CAS 951900-97-3) has a simplified core, reducing aromatic conjugation and molecular weight (353.8 vs. 435.89).

Additional Substituents (6-Methyl)

• The 3,6-dimethyl substitution in ’s compound adds steric bulk, which may restrict rotational freedom or block metabolic oxidation at the 6-position, enhancing stability .

Implications for Pharmacological Properties

• Lipophilicity : Bromination increases logP, favoring blood-brain barrier penetration but risking solubility issues.
• Metabolic Stability : Fluorine in the target compound resists oxidative metabolism, while sulfone groups may slow hepatic clearance.
• Target Binding : The benzofuran core’s aromaticity supports interactions with hydrophobic enzyme pockets, whereas acetamide linkers () may alter binding modes.

Biological Activity

The compound 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide (CAS Number: 880392-90-5) is a complex organic molecule that has garnered attention for its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article provides a detailed examination of its biological activity, synthesis, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be summarized as follows:

Property	Description
Molecular Formula	C20H20ClNO4S2
Molecular Weight	438.0 g/mol
CAS Number	880392-90-5

The compound features a chloro substituent, a dioxidotetrahydrothiophene moiety, and a benzofuran ring, which contribute to its unique biological properties.

Anticancer Activity

Recent studies have demonstrated that derivatives related to benzofuran compounds exhibit significant anticancer properties. For instance, compounds with structural similarities to 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide have shown promising results in inhibiting cancer cell growth.

• In Vitro Studies : The compound was evaluated against various cancer cell lines, including A549 (lung cancer) and HeLa (cervical cancer). The MTT assay indicated that some derivatives exhibited IC50 values lower than those of standard chemotherapeutics like doxorubicin, suggesting potent anticancer activity .
• Mechanism of Action : Molecular docking studies suggest that the compound may interact with key signaling pathways involved in cancer progression, specifically targeting extracellular signal-regulated kinase 2 (ERK2) and fibroblast growth factor receptor 2 (FGFR2) pathways .

Antimicrobial Activity

Benzofuran derivatives are also recognized for their antimicrobial properties. The biological activity of similar compounds suggests that 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)-3-methyl-1-benzofuran-2-carboxamide may exhibit significant antimicrobial effects.

• Antibacterial Studies : In related research, benzofuran derivatives were tested against various bacterial strains. Compounds with similar structures demonstrated minimum inhibitory concentrations (MICs) indicating effective antibacterial activity against pathogens like Staphylococcus aureus and Escherichia coli .
• Antifungal Activity : Some studies have highlighted the antifungal potential of benzofuran derivatives against Candida albicans and Aspergillus niger, suggesting that the compound may possess similar properties due to its structural characteristics .

Case Studies

Several case studies have explored the biological activity of compounds structurally related to our target compound:

• A study on substituted benzofurans indicated that modifications at specific positions significantly enhance anticancer efficacy while reducing cytotoxicity towards normal cells .
• Another investigation focused on the synthesis of various benzofuran derivatives showed promising results against Mycobacterium tuberculosis, emphasizing the importance of functional group positioning in determining biological activity .